Cas no 22975-62-8 (Benzene,1-(1-methylethyl)-4-propyl-)

Benzene,1-(1-methylethyl)-4-propyl- structure
22975-62-8 structure
Product Name:Benzene,1-(1-methylethyl)-4-propyl-
CAS No:22975-62-8
MF:C12H18
MW:162.271323680878
CID:251564
PubChem ID:524160
Update Time:2025-04-19

Benzene,1-(1-methylethyl)-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1-methylethyl)-4-propyl-
    • 1-propan-2-yl-4-propylbenzene
    • 1-(1-Methylethyl)-4-propylbenzene
    • 1-Isopropyl-4-propylbenzene
    • 1-Propyl-4-isopropylbenzene
    • 4-Propylcumene
    • Cumene,p-propyl- (6CI,8CI)
    • FRGDRCOOSXPXDK-UHFFFAOYSA-N
    • 1-isopropyl-4-n-propylbenzene
    • Benzene, 1-(1-methylethyl)-4-propyl
    • 22975-62-8
    • DTXSID10335254
    • 6-Oxo-4-thioxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
    • Inchi: 1S/C12H18/c1-4-5-11-6-8-12(9-7-11)10(2)3/h6-10H,4-5H2,1-3H3
    • InChI Key: FRGDRCOOSXPXDK-UHFFFAOYSA-N
    • SMILES: C(C)(C)C1C=CC(=CC=1)CCC

Computed Properties

  • Exact Mass: 162.14094
  • Monoisotopic Mass: 162.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Benzene,1-(1-methylethyl)-4-propyl- Related Literature

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